![molecular formula C23H24ClN3O4 B2461067 N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-diethoxybenzamide CAS No. 921805-22-3](/img/structure/B2461067.png)
N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-diethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-diethoxybenzamide, also known as Compound A, is a novel small molecule that has shown potential in scientific research applications. This compound has a unique structure that makes it an interesting target for further investigation. In
Scientific Research Applications
- Derivatives of 1,3,5-oxadiazine, such as this compound, have demonstrated antibacterial and antifungal activity . Researchers explore their potential as novel agents to combat microbial infections.
- Some 1,3,5-oxadiazine derivatives exhibit antitumor activity . Investigating this compound’s effects on cancer cells could lead to the development of new chemotherapeutic agents.
- These derivatives have shown insecticidal and herbicidal properties . Researchers study their impact on pests and weeds, aiming for environmentally friendly alternatives.
- 1,3,5-Oxadiazine derivatives can serve as components in ionic liquids and polymers . These materials find applications in various fields, including catalysis and materials science.
- Researchers use 1,3,5-oxadiazine derivatives for synthesizing molecular clips and other supramolecular compounds . These structures play a crucial role in host-guest interactions and self-assembly.
Antibacterial and Antifungal Agents
Antitumor Properties
Insecticides and Herbicides
Ionic Liquids and Polymers
Supramolecular Chemistry
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown . The compound’s interaction with its targets could potentially influence various biochemical pathways, leading to downstream effects. These effects could include changes in gene expression, protein function, or cellular signaling pathways.
properties
IUPAC Name |
N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-3,4-diethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24ClN3O4/c1-3-30-20-11-7-17(15-21(20)31-4-2)23(29)25-13-14-27-22(28)12-10-19(26-27)16-5-8-18(24)9-6-16/h5-12,15H,3-4,13-14H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTSMPPMMERMDLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.